Cas no 1039036-00-4 (2-deoxy-5,20,26-trihydroxyecdysone 20,22-acetonide)
1039036-00-4 structure
Product Name:2-deoxy-5,20,26-trihydroxyecdysone 20,22-acetonide
CAS No:1039036-00-4
MF:C30H48O8
MW:536.697330474854
CID:2040567
Update Time:2025-04-21
2-deoxy-5,20,26-trihydroxyecdysone 20,22-acetonide Chemical and Physical Properties
Names and Identifiers
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- 2-deoxy-5,20,26-trihydroxyecdysone 20,22-acetonide
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- Inchi: 1S/C30H48O8/c1-24(2)37-23(10-11-25(3,34)17-31)28(6,38-24)21-9-14-29(35)20-15-22(33)30(36)16-18(32)7-12-26(30,4)19(20)8-13-27(21,29)5/h15,18-19,21,23,31-32,34-36H,7-14,16-17H2,1-6H3
- InChI Key: MENIOZHCBSKIIJ-UHFFFAOYSA-N
- SMILES: CC(CCC1C(C2C3(C(C4C(CC3)C3(C(CC(CC3)O)(O)C(=O)C=4)C)(O)CC2)C)(C)OC(C)(C)O1)(CO)O
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 38
- XLogP3: 1.631
2-deoxy-5,20,26-trihydroxyecdysone 20,22-acetonide Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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